Cas no 2034590-47-9 (1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea)

• Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea
• CAS No: 2034590-47-9
• MF: C₂₀H₃₁N₃O₂S
• MW: 377.544043779373
• CID: 5408274
• Update Time: 2025-05-30

1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methoxyphenyl)ethyl]-3-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea

• Inchi： 1S/C20H31N3O2S/c1-25-19-4-2-16(3-5-19)6-10-21-20(24)22-14-17-7-11-23(12-8-17)18-9-13-26-15-18/h2-5,17-18H,6-15H2,1H3,(H2,21,22,24)
• InChI Key： YEXMGCGMLSUSIY-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=C(OC)C=C1)C(NCC1CCN(C2CCSC2)CC1)=O

Additional information on 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea

Comprehensive Overview of 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea (CAS No. 2034590-47-9)

The compound 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea, identified by its CAS No. 2034590-47-9, is a sophisticated urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-methoxyphenyl group and a thiolan-3-yl-substituted piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown increasing interest in urea-based compounds due to their versatility in drug design. The presence of both piperidine and thiolane rings in this molecule enhances its binding affinity to certain receptors, a feature that is highly sought after in the development of central nervous system (CNS) therapeutics. This aligns with current trends in neuroscience research, where compounds with blood-brain barrier permeability are prioritized for treating neurological disorders.

The methoxyphenyl component of this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This structural motif is often associated with improved metabolic stability and bioavailability, two critical factors in drug development. Given the rising popularity of structure-activity relationship (SAR) studies in medicinal chemistry, this compound presents an excellent subject for further investigation into how subtle modifications can influence pharmacological properties.

From a synthetic chemistry perspective, the thiolan-3-yl group introduces interesting stereochemical considerations. The three-dimensional arrangement of atoms around this moiety could significantly impact the compound's interaction with biological targets. This aspect is particularly relevant in today's pharmaceutical landscape, where chiral drugs account for a substantial portion of new drug approvals. Researchers exploring enantioselective synthesis methods may find this compound particularly intriguing.

The potential applications of 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea extend beyond traditional pharmaceuticals. Recent studies in chemical biology have demonstrated the utility of similar compounds as molecular probes for studying protein-protein interactions. This aligns with current research trends focusing on proteomics and signal transduction pathways, areas that are frequently searched in academic databases and scientific literature.

Quality control and analytical characterization of this compound present interesting challenges due to its structural complexity. Modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its purity and structure. These topics are frequently searched by analytical chemists and quality assurance professionals working in pharmaceutical development.

The stability profile of CAS No. 2034590-47-9 under various conditions is another area of practical importance. Formulation scientists are particularly interested in understanding how such compounds behave in different pH environments and their compatibility with common excipients. This information is crucial for developing stable dosage forms, a topic that generates significant interest in pharmaceutical forums and continuing education programs.

From a commercial perspective, the synthesis and supply of this specialized compound reflect the growing market for custom synthesis services in the pharmaceutical industry. Contract research organizations (CROs) and fine chemical suppliers frequently encounter inquiries about such molecules, particularly from academic researchers and small biotech companies engaged in early-stage drug discovery.

Environmental considerations in the handling and disposal of this compound are also noteworthy. While not classified as hazardous, proper laboratory practices should be followed when working with any chemical substance. This aligns with the increasing emphasis on green chemistry principles in modern research laboratories, a topic that has seen growing interest in scientific publications and environmental forums.

Future research directions for 1-[2-(4-methoxyphenyl)ethyl]-3-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}urea might include detailed pharmacological profiling, formulation optimization, and potential structure modifications to enhance its therapeutic index. The compound's unique combination of structural features makes it a valuable addition to medicinal chemistry libraries and a promising subject for further investigation in multiple therapeutic areas.